Cas no 1195-76-2 (Bicyclo[2.2.2]octane-1-carbonitrile,2-chloro-)

Bicyclo[2.2.2]octane-1-carbonitrile,2-chloro- structure
1195-76-2 structure
Product Name:Bicyclo[2.2.2]octane-1-carbonitrile,2-chloro-
CAS No:1195-76-2
MF:C9H12ClN
MW:169.651281356812
CID:230169
PubChem ID:415895
Update Time:2025-04-19

Bicyclo[2.2.2]octane-1-carbonitrile,2-chloro- Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[2.2.2]octane-1-carbonitrile,2-chloro-
    • 3-chlorobicyclo[2.2.2]octane-4-carbonitrile
    • 2-Chlor-bicyclo[2.2.2]octan-carbonitril-(1)
    • 2-Chlor-bicyclo< 2.2.2> octan-carbonitril-(1)
    • AC1L9AKV
    • NSC74377
    • 1195-76-2
    • DTXSID70328965
    • NSC-74377
    • Inchi: 1S/C9H12ClN/c10-8-5-7-1-3-9(8,6-11)4-2-7/h7-8H,1-5H2
    • InChI Key: AMCAVUIFKCMUFR-UHFFFAOYSA-N
    • SMILES: ClC1CC2CCC1(C#N)CC2

Computed Properties

  • Exact Mass: 169.06596
  • Monoisotopic Mass: 169.0658271g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • PSA: 23.79
  • LogP: 2.69768
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